Cas no 40456-50-6 (Yatein)

Yatein, a lignin extracted from A. chilensis, has antiproliferative activity Conclusion: yatein can inhibit the replication of herpes simplex virus type 1 (HSV-1) by interrupting the expression of Lizhou gene

Yatein structure

Product Name:Yatein

CAS No:40456-50-6

Molecular Formula:C₂₂H₂₄O₇

Molecular Weight:400.42176

MDL:MFCD20274740

CID:837130

PubChem ID:442835

Yatein Properties

Names and Identifiers

- YatapoxvirusYatein
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
- Yatein
- deoxypodorhizone
- Dihydroanhydropodorhizol
- (-)-Yatein
- (-)-trans-3-(3,4-Methylenedioxybenzyl)-2-(3,4,5-trimethoxybenzyl)butyrolactone
- Deoxypodorhizon
- MS-26796
- CHEMBL471067
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, trans-(-)-
- (3r,4r)-4-(1,3-benzodioxol-5-ylmethyl) dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-2(3h)-furanone
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-, (3R-trans)-
- Q27106408
- BDBM50241524
- AKOS032948829
- 40456-50-6
- (3R,4R)-4-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
- CS-0016340
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-[(3,4,5-trimethoxyphenyl)methyl]-, (3R,4R)-
- RD4-6277
- (3R,4R)-4-(2H-1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
- DTXSID50193471
- GMLDZDDTZKXJLU-JKSUJKDBSA-N
- SCHEMBL1037807
- CHEBI:4553
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]tetrahydrofuran-2-one
- AC1L9DHE
- (-)-deoxypodorhizone
- YTN
- (3R,4R)-4-(1,3-Benzodioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
- HY-N1060
- (3~{R},4~{R})-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
- (3R,4R)-4-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one
- [ "" ]
- (3R,4R)-4-(2H-1,3-benzodioxol-5-ylmethyl)-3-((3,4,5-trimethoxyphenyl)methyl)oxolan-2-one
- G14087
- DA-59212
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, (3R,4R)-
- (3R,4R)-4-((2H-1,3-benzodioxol-5-yl)methyl)-3-((3,4,5-trimethoxyphenyl)methyl)oxolan-2-one
- DTXCID60115962
- 2(3H)-Furanone, 4-(1,3-benzodioxol-5-ylmethyl)dihydro-3-((3,4,5-trimethoxyphenyl)methyl)-, (3R-trans)-
- (3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-((3,4,5-trimethoxyphenyl)methyl)tetrahydrofuran-2-one
- (3R)-3alpha-(3,4,5-Trimethoxybenzyl)-4beta-(1,3-benzodioxole-5-ylmethyl)tetrahydrofuran-2-one
- (3R,4R)-4-(Benzo(d)(1,3)dioxol-5-ylmethyl)-3-(3,4,5-trimethoxybenzyl)dihydrofuran-2(3H)-one
- +Expand
- MDL： MFCD20274740
- InChIKey： GMLDZDDTZKXJLU-JKSUJKDBSA-N
- Inchi： InChI=1S/C22H24O7/c1-24-19-9-14(10-20(25-2)21(19)26-3)7-16-15(11-27-22(16)23)6-13-4-5-17-18(8-13)29-12-28-17/h4-5,8-10,15-16H,6-7,11-12H2,1-3H3/t15-,16+/m0/s1
- SMILES： COC1=C(C(=CC(=C1)C[C@@H]2[C@@H](CC3=CC4=C(C=C3)OCO4)COC2=O)OC)OC

Computed Properties

Exact Mass: 400.15200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 7
Monoisotopic Mass: 400.15220310g/mol
Heavy Atom Count: 29
Complexity: 541
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 72.4Å²

Experimental Properties

LogP: 3.01550
PSA: 72.45000
Color/Form: Solid

Yatein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CICW-1mg	(3R)-3α-(3,4,5-Trimethoxybenzyl)-4β-(1,3-benzodioxole-5-ylmethyl)tetrahydrofuran-2-one	40456-50-6	99%	1mg	$347.00	2024-05-03
A2B Chem LLC	AF82864-1mg	Yatein	40456-50-6	≥98%	1mg	$261.00	2024-04-20
Ambeed	A396950-5mg	Yatein	40456-50-6	98+%	5mg	$898.0	2024-07-19
MedChemExpress	HY-N1060-1mg	Yatein	40456-50-6	99.76%	1mg	￥2400	2024-07-19
PhytoLab	84194-50mg	(-)-Yatein	40456-50-6	≥ 98.0 %	50mg	€958.5
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y74600-5mg	(3R,4R)-4-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]oxolan-2-one	40456-50-6	,HPLC≥96.5%	5mg	¥4000.0	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL84194-10MG	(−)-Yatein	40456-50-6		10mg	¥5688.28	2023-09-09

Yatein Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:40456-50-6)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:40456-50-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:40456-50-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Yatein Related Literature

1. Biosynthesis of yatein in Anthriscus sylvestris

Norikazu Sakakibara,Shiro Suzuki,Toshiaki Umezawa,Mikio Shimada Org. Biomol. Chem. 2003 1 2474
2. Harnessing the biocatalytic potential of iron- and α-ketoglutarate-dependent dioxygenases in natural product total synthesis

Christian R. Zwick,Hans Renata Nat. Prod. Rep. 2020 37 1065
3. Biocatalytic routes to anti-viral agents and their synthetic intermediates

Sjoerd Slagman,Wolf-Dieter Fessner Chem. Soc. Rev. 2021 50 1968
4. Asymmetric synthesis of lignans of the dibenzylbutanediol and tetrahydrodibenzocyclooctene series

Andrew Palter,Robert S. Ward,D. Martin Jones,Peter Maddocks J. Chem. Soc. Perkin Trans. 1 1993 2631
5. Natural products as a source of anti-herpes simplex virus agents

Mei-Gong Zhong,Yang-Fei Xiang,Xian-Xiu Qiu,Zhong Liu,Kaio Kitazato,Yi-Fei Wang RSC Adv. 2013 3 313
6. Advances in catalytic and protecting-group-free total synthesis of natural products: a recent update

Rodney A. Fernandes,Praveen Kumar,Priyanka Choudhary Chem. Commun. 2020 56 8569
7. Organocatalytic aldol approach for the protecting group-free asymmetric synthesis of (7R′)-parabenzlactone, (?)-hinokinin, (?)-yatein, (?)-bursehernin, (?)-pluviatolide, (+)-isostegane and allied lignans

Mainak Bera,Biswajit Sen,Sujay Garai,Saumen Hajra Org. Biomol. Chem. 2023 21 8749
8. Asymmetric total synthesis of four bioactive lignans using donor–acceptor cyclopropanes and bioassay of (?)- and (+)-niranthin against hepatitis B and influenza viruses

Ryotaro Ota,Daichi Karasawa,Mizuki Oshima,Koichi Watashi,Noriko Shimasaki,Yoshinori Nishii RSC Adv. 2022 12 4635
9. Chiral synthesis of lignan lactones, (–)-hinokinin, (–)-deoxypodorhizone, (–)-isohibalactone and (–)-savinin by means of enantioselective deprotonation strategy

Toshio Honda,Nobuaki Kimura,Shigeki Sato,Daishiro Kato,Hideo Tominaga J. Chem. Soc. Perkin Trans. 1 1994 1043
10. Biosynthesis, total synthesis, and pharmacological activities of aryltetralin-type lignan podophyllotoxin and its derivatives

Siyu Shen,Yuru Tong,Yunfeng Luo,Luqi Huang,Wei Gao Nat. Prod. Rep. 2022 39 1856

Related Categories

Natural Products and Extracts Plant Extracts Plant based Eriope blanchetii

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Quantity:5mg

Price($):808.0